Cas no 101468-22-8 (Furo[3,2-b]furan-3a,6a-diol,tetrahydro-2,2,5,5-tetrakis(trifluoromethyl)-)

Furo[3,2-b]furan-3a,6a-diol,tetrahydro-2,2,5,5-tetrakis(trifluoromethyl)- structure
101468-22-8 structure
Product Name:Furo[3,2-b]furan-3a,6a-diol,tetrahydro-2,2,5,5-tetrakis(trifluoromethyl)-
CAS No:101468-22-8
MF:C10H6F12O4
MW:418.133085727692
CID:149974
PubChem ID:299416
Update Time:2025-04-19

Furo[3,2-b]furan-3a,6a-diol,tetrahydro-2,2,5,5-tetrakis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Furo[3,2-b]furan-3a,6a-diol,tetrahydro-2,2,5,5-tetrakis(trifluoromethyl)-
    • 2,2,5,5-tetrakis(trifluoromethyl)-3,6-dihydrofuro[3,2-b]furan-3a,6a-diol
    • 101468-22-8
    • Furo(3,2-b)furan, 7,8-dihydroxy-2,3,5,6,7,8-hexahydro-2,2,5,5-tetrakis(trifluoromethyl)-
    • NSC-172301
    • Furo(3,2-b)furan, 2,3,5,6,7,8-hexahydro-7,8-dihydroxy-2,2,5,5-tetrakis(trifluoromethyl)-
    • NSC172301
    • Inchi: 1S/C10H6F12O4/c11-7(12,13)3(8(14,15)16)1-5(23)6(24,25-3)2-4(26-5,9(17,18)19)10(20,21)22/h23-24H,1-2H2
    • InChI Key: ZSTAFURXJYEDHA-UHFFFAOYSA-N
    • SMILES: FC(C1(C(F)(F)F)CC2(C(CC(C(F)(F)F)(C(F)(F)F)O2)(O)O1)O)(F)F

Computed Properties

  • Exact Mass: 418.00738
  • Monoisotopic Mass: 418.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Density: 1.92
  • Boiling Point: 254.4°C at 760 mmHg
  • Flash Point: 124°C
  • Refractive Index: 1.383
  • PSA: 58.92
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